4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid

• IUPAC Name: 4-[cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H17NO4S2/c1-8(2)13(6-9-3-4-9)19(16,17)10-5-11(12(14)15)18-7-10/h5,7-9H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key: VZHSVPIZCWTQMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CC1)S(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol

Description

4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid is a chemical compound that belongs to the class of sulfonamide drugs. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid has been shown to exhibit potent anti-inflammatory and anti-cancer activities in preclinical studies. It has also been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid is its potent anti-inflammatory and anti-cancer activities, which make it a promising candidate for the development of new therapeutics. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to formulate for oral administration.

Future Directions

There are several future directions for the research on 4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid. One of the directions is to further elucidate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to optimize its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy as a therapeutic agent. Additionally, there is a need for further preclinical and clinical studies to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid involves the reaction of cyclopropylmethylamine, isopropyl chloroformate, and thiophene-2-carboxylic acid in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with sulfur dioxide and a base to yield the final product.

Scientific Research Applications

4-[Cyclopropylmethyl(propan-2-yl)sulfamoyl]thiophene-2-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities in preclinical studies.